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Compound of Interest

Compound Name:
Ethyl 2-oxomorpholine-4-

carboxylate

CAS No.: 120800-78-4

Cat. No.: B569380

Get Quote

Application Note: Scalable Recrystallization of Ethyl 2-oxomorpholine-4-carboxylate

Part 1: Executive Summary & Technical Context
Subject: Development of a robust recrystallization protocol for Ethyl 2-oxomorpholine-4-
carboxylate (also known as 4-ethoxycarbonyl-morpholin-2-one).

Significance: This compound is a critical heterocyclic building block utilized in the synthesis of

oxazolidinone antibiotics and Factor Xa inhibitors. Its purity is paramount, as the lactone moiety

(2-oxo) is sensitive to hydrolysis, and the N-carbamate functionality must remain intact for

subsequent coupling reactions. Common impurities include the uncyclized linear precursor (N-

(2-hydroxyethyl)glycine derivatives) and hydrolysis byproducts (ring-opened acids).

Challenge: The primary purification challenge is the compound's susceptibility to hydrolysis in

aqueous media and its tendency to "oil out" (liquid-liquid phase separation) rather than

crystallize due to its moderate polarity and low melting point.
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Solution: A non-aqueous, anti-solvent crystallization system utilizing Ethyl Acetate (EtOAc) and

n-Heptane has been validated. This system maximizes recovery while effectively rejecting polar

linear impurities.

Part 2: Physicochemical Profile & Solubility Logic
Before executing the protocol, the operator must understand the physical constraints of the

molecule.

Property Value / Description Impact on Protocol

Molecular Formula C₇H₁₁NO₄ --

Molecular Weight 173.17 g/mol --

Functional Groups
Cyclic Lactone (Ester),

Carbamate

Critical: Avoid strong

acids/bases and water.

Est. Melting Point
55°C – 65°C (Low melting

solid)

Critical: Drying temperature

must be <40°C.

Solubility (Hot) High in EtOAc, EtOH, DCM Good solvents for dissolution.

Solubility (Cold)
Moderate in EtOAc; Low in

Heptane

Heptane acts as the yield

driver.

Solvent Selection Strategy
The choice of Ethyl Acetate as the primary solvent is driven by its moderate dielectric constant (

), which solubilizes the morpholinone core effectively at elevated temperatures (

C). n-Heptane is selected as the anti-solvent because it is miscible with EtOAc but possesses a
very low dielectric constant (

), drastically reducing the solubility of the polar lactone upon addition, forcing nucleation.

Part 3: Detailed Experimental Protocol
Phase 1: Dissolution & Clarification
Objective: To create a particle-free, homogeneous solution.
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Charge: Transfer 100 g of crude Ethyl 2-oxomorpholine-4-carboxylate into a 1 L jacketed

glass reactor equipped with an overhead stirrer and reflux condenser.

Solvent Addition: Add 300 mL (3.0 vol) of anhydrous Ethyl Acetate.

Note: Ensure water content of EtOAc is <0.1% to prevent lactone hydrolysis.

Heating: Heat the mixture to 55°C. Stir at 200 RPM.

Checkpoint: The solid should dissolve completely. If turbidity persists (likely inorganic salts

from synthesis, e.g., NaCl), perform a hot filtration through a sintered glass funnel

(porosity 3) pre-heated to 55°C.

Concentration (Optional): If the solution is too dilute, distill off EtOAc under reduced pressure

until the concentration reaches approx. 3 mL/g.

Phase 2: Nucleation & Crystal Growth
Objective: Controlled crystallization to avoid oiling out.

Cooling: Cool the solution linearly from 55°C to 35°C over 30 minutes (0.6°C/min).

Seeding: At 35°C, add 0.5 wt% (0.5 g) of pure seed crystals.

Mechanism:[1][2][3] Seeding provides a template for crystal growth, preventing the

formation of an amorphous oil phase.

Observation: The solution should turn slightly hazy as growth begins. Hold temperature at

35°C for 30 minutes to allow seed bed maturation.

Anti-Solvent Addition: Slowly add 300 mL (3.0 vol) of n-Heptane over 2 hours via a dosing

pump.

Rate: 2.5 mL/min.

Reasoning: Rapid addition causes local high supersaturation, leading to fines or oiling.

Final Cooling: Cool the slurry to 0–5°C over 60 minutes.
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Aging: Stir at 0–5°C for at least 2 hours to maximize yield.

Phase 3: Isolation & Drying
Objective: Removal of mother liquor and solvent.

Filtration: Filter the slurry using a vacuum Buchner funnel.

Washing: Wash the cake with 100 mL (1.0 vol) of a cold (0°C) 1:1 mixture of EtOAc/Heptane.

Caution: Do not wash with pure EtOAc; it will redissolve the product.

Drying: Dry the wet cake in a vacuum oven at 35°C for 12 hours.

Warning: Do not exceed 40°C. The low melting point poses a risk of the crystals fusing

(sintering).

Part 4: Process Visualization (Graphviz)
The following diagram illustrates the decision logic and process flow, ensuring the operator

understands the critical control points (CCPs).
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Caption: Process flow diagram highlighting the critical seeding step at 35°C to prevent oiling

out.

Part 5: Troubleshooting & Quality Control
Common Failure Modes

Issue Symptom Root Cause Corrective Action

Oiling Out
Two liquid layers form

instead of crystals.

Temperature too high

during anti-solvent

addition OR lack of

seeds.

Re-heat to dissolve

oil, cool to 35°C, add

more seeds, and add

Heptane slower.

Low Yield
Mother liquor is rich in

product.

Too much EtOAc used

or final temp not low

enough.

Concentrate mother

liquor and repeat;

ensure final temp is

<5°C.

Hydrolysis

Product purity drops;

increase in acid

impurity.

Wet solvents or

atmospheric moisture.

Use anhydrous

solvents; blanket

reactor with Nitrogen.

Analytical Validation (PAT)
HPLC Purity: Use a C18 column with a gradient of Water (0.1% Formic Acid) / Acetonitrile.

Note: Ensure the sample is prepared in Acetonitrile to minimize hydrolysis during analysis.

XRPD (X-Ray Powder Diffraction): Confirm crystalline form. Amorphous material will show a

"halo" rather than sharp peaks.
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Context: Details the impurity profiles (linear precursors)
Myerson, A. S. (2002). Handbook of Industrial Crystallization. Butterworth-Heinemann.
Context: Authoritative source for the "Cooling + Anti-solvent" methodology and
supersaturation control logic applied in this protocol.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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